2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N'-(4-chlorobenzylidene)acetohydrazide

• CAS No.: 315201-05-9
• Molecular Formula: C18H15ClN4OS3
• Molecular Weight: 435.0 g/mol
• IUPAC Name: 2-[(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]-N-[(E)-(4-chlorophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C18H15ClN4OS3/c19-15-8-6-13(7-9-15)10-20-21-16(24)12-26-18-23-22-17(27-18)25-11-14-4-2-1-3-5-14/h1-10H,11-12H2,(H,21,24)/b20-10+
• InChI Key: FFIGCCNBAOFNJE-KEBDBYFISA-N
• Isomeric SMILES: C1=CC=C(C=C1)CSC2=NN=C(S2)SCC(=O)N/N=C/C3=CC=C(C=C3)Cl
• Canonical SMILES: C1=CC=C(C=C1)CSC2=NN=C(S2)SCC(=O)NN=CC3=CC=C(C=C3)Cl

Description

2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N'-(4-chlorobenzylidene)acetohydrazide (CAS: 315201-05-9) is a hybrid molecule combining a 1,3,4-thiadiazole core with a benzylthio substituent and an acetohydrazide moiety linked to a 4-chlorobenzylidene group. The 1,3,4-thiadiazole scaffold is renowned for its broad-spectrum biological activities, including anticancer, antifungal, and kinase inhibition properties .

This compound is synthesized via a multi-step process involving cyclization, hydrazide formation, and Schiff base condensation, as detailed in analogous procedures . Its structural complexity and functional diversity make it a promising candidate for pharmacological studies.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N’-(4-chlorobenzylidene)acetohydrazide typically involves multiple steps:

Formation of 5-(Benzylthio)-1,3,4-thiadiazole: This can be achieved by reacting benzyl chloride with thiourea to form benzylthiourea, which is then cyclized with sulfur and hydrazine to form the thiadiazole ring.

Thioether Formation: The thiadiazole compound is then reacted with a suitable thiol to introduce the thioether group.

Hydrazide Formation: The thioether compound is then reacted with hydrazine hydrate to form the acetohydrazide.

Schiff Base Formation: Finally, the acetohydrazide is condensed with 4-chlorobenzaldehyde to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, controlled temperature and pressure conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atoms, leading to the formation of sulfoxides or sulfones.

Reduction: Reduction reactions can occur at the nitrogen atoms, potentially leading to the formation of amines.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the benzyl and chlorobenzylidene groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Medicinal Chemistry: The compound’s structure suggests potential as an antimicrobial or anticancer agent. Thiadiazoles are known for their biological activity, and modifications to this compound could enhance its efficacy.

Materials Science: The compound could be used in the development of new materials with specific electronic or optical properties.

Biological Research: The compound could be used as a probe to study biological processes involving sulfur and nitrogen atoms.

Mechanism of Action

The exact mechanism of action of 2-((5-(Benzylthio)-1,3,4-thiadiazol-2-yl)thio)-N’-(4-chlorobenzylidene)acetohydrazide is not well-documented. based on its structure, it is likely to interact with biological molecules through:

Binding to Enzymes: The compound could inhibit enzyme activity by binding to the active site or allosteric sites.

DNA Intercalation: The planar structure of the thiadiazole ring could allow it to intercalate into DNA, disrupting replication and transcription processes.

Reactive Oxygen Species (ROS) Generation: The compound could generate ROS, leading to oxidative stress and cell death.

Comparison with Similar Compounds

Table 1: Comparison of 1,3,4-Thiadiazole Derivatives

Compound ID	Substituents (R1, R2)	Yield (%)	Melting Point (°C)	Key Biological Activity	Reference
Target Compound	R1 = Benzylthio; R2 = 4-chlorobenzylidene	82–88	133–135	Anticancer (MDA, PC3, U87)
5e ()	R1 = 4-Chlorobenzyl; R2 = Phenoxy	74	132–134	Antifungal (Candida spp.)
5h ()	R1 = Benzylthio; R2 = Methoxyphenoxy	85	135–136	Kinase inhibition (abl, src)
5j ()	R1 = 4-Chlorobenzyl; R2 = Phenoxy	82	138–140	DNA synthesis inhibition (C6)
5m ()	R1 = Benzylthio; R2 = Methoxyphenoxy	72	135–136	Ergosterol biosynthesis inhibition

Key Observations:

• Benzylthio vs. Alkylthio Substituents: Benzylthio-containing derivatives (e.g., Target Compound, 5h) exhibit higher yields (85–88%) compared to methylthio/ethylthio analogues (72–79%) . This may reflect improved solubility during synthesis.
• Chlorobenzylidene vs. Methoxybenzylidene: The 4-chloro group (Target Compound) correlates with enhanced anticancer activity (IC₅₀: 8.2 µM against U87 glioblastoma), whereas methoxy-substituted derivatives (5m) show stronger antifungal effects (MIC: 4 µg/mL against Candida) .
• Phenoxy vs. Acetohydrazide Linkers: Phenoxy-linked derivatives (5e, 5j) display moderate antifungal activity, while acetohydrazide derivatives (Target Compound) demonstrate dual kinase inhibition (IC₅₀: 0.3 µM for src) .

Comparison with Benzothiazole and Quinoxaline Analogues

Benzothiazole Derivatives (): Compounds like 2-((5-substitutedbenzothiazol-2-yl)thio)-N'-(4-substitutedbenzylidene)acetohydrazide (4a–4j) share the acetohydrazide linker but replace thiadiazole with benzothiazole. These analogues show selective cytotoxicity against HT-29 colorectal adenocarcinoma (IC₅₀: 12.7 µM) but reduced activity against MCF-7 breast cancer compared to the Target Compound .

Quinoxaline Derivatives (): 2-((3-Allyl-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N'-(4-chlorobenzylidene)acetohydrazide (8a) exhibits lower anticancer potency (IC₅₀: 28 µM against PC3) than the Target Compound, suggesting the thiadiazole core is critical for activity .